N-{[4-(Trifluoromethoxy)phenyl]methyl}acetamide

• CAS No.: 719277-21-1
• Molecular Formula: C10H10F3NO2
• Molecular Weight: 233.19 g/mol
• IUPAC Name: N-[[4-(trifluoromethoxy)phenyl]methyl]acetamide
• InChI: InChI=1S/C10H10F3NO2/c1-7(15)14-6-8-2-4-9(5-3-8)16-10(11,12)13/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: RFWGNKDRZSVYKP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC=C(C=C1)OC(F)(F)F

Description

N-{[4-(Trifluoromethoxy)phenyl]methyl}acetamide is a useful research compound. Its molecular formula is C10H10F3NO2 and its molecular weight is 233.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(trifluoromethoxy)benzylamine (3.46 g, 57.6 mmol) in DMF (75 mL) and acetic acid (10.0 g, 52.3 mmol) at −10° C. were added O-(benzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium tetrafluoroborate (20.2 g, 62.8 mmol) and N,N-diisopropylethylamine (20.0 mL, 115 mmol) and the reaction mixture was stirred at room temperature overnight. Ethyl acetate (200 mL) was added and the organic phase was washed with water (100 mL), 0.25 M NaOH (100 mL), saturated aqueous NaHCO3 (100 mL), water (100 mL), 0.5 M HCl (100 mL), and water (100 mL), dried over MgSO4, and concentrated in vacuo to afford 11.2 g (92%) of a colourless oil.